Cas no 1258640-15-1 ((2-Methylpentan-3-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine hydrochloride)

• Product Name: (2-Methylpentan-3-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine hydrochloride
• CAS No: 1258640-15-1
• MF: C₁₃H₂₁ClN₄
• MW: 268.785641431808
• CID: 5216707
• Update Time: 2025-06-11

(2-Methylpentan-3-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-methylpentan-3-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine hydrochloride
• 2-methyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)pentan-3-amine;hydrochloride
• Z1127236435
• (2-methylpentan-3-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride
• (2-methylpentan-3-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})aminehydrochloride
• (2-Methylpentan-3-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine hydrochloride

• Inchi： 1S/C13H20N4.ClH/c1-4-11(10(2)3)14-9-13-16-15-12-7-5-6-8-17(12)13;/h5-8,10-11,14H,4,9H2,1-3H3;1H
• InChI Key： HRZFRFHQLTVPSC-UHFFFAOYSA-N
• SMILES： Cl.N(CC1=NN=C2C=CC=CN12)C(CC)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 232
• Topological Polar Surface Area: 42.2

Additional information on (2-Methylpentan-3-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine hydrochloride

Compound Introduction: (2-Methylpentan-3-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine hydrochloride (CAS No. 1258640-15-1)

Chemical research continues to unveil novel compounds with significant potential in pharmaceutical applications. One such compound, (2-Methylpentan-3-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine hydrochloride, identified by its CAS number 1258640-15-1, has garnered attention due to its unique structural features and promising biological activities. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of (2-Methylpentan-3-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine hydrochloride consists of a branched alkyl chain linked to a triazolopyridine moiety through an amine group. The presence of the triazolopyridine scaffold is particularly noteworthy, as it is known for its ability to interact with various biological targets. This scaffold has been extensively studied for its potential in modulating enzyme activity and receptor binding, making it a cornerstone in the design of bioactive molecules.

In recent years, there has been a growing interest in heterocyclic compounds that incorporate multiple nitrogen-containing rings. The [1,2,4]triazolo[4,3-a]pyridine core is one such example, exhibiting a rich history of pharmacological exploration. Studies have demonstrated that this scaffold can exhibit a wide range of biological effects, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of additional functional groups further enhances the pharmacological profile of these compounds, opening up new avenues for therapeutic intervention.

The amine group in (2-Methylpentan-3-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine hydrochloride provides a site for further chemical modification, allowing for the development of derivatives with tailored properties. This flexibility is particularly advantageous in drug design, as it enables researchers to optimize solubility, bioavailability, and target specificity. The hydrochloride salt form of the compound enhances its stability and solubility, making it more suitable for various pharmaceutical applications.

Current research in the field of medicinal chemistry has highlighted the importance of multitarget engagement in the development of novel therapeutics. Compounds that can interact with multiple biological pathways often exhibit enhanced efficacy and reduced side effects. The dual functionality of (2-Methylpentan-3-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine hydrochloride, with its combination of an alkyl chain and a triazolopyridine moiety, positions it as a promising candidate for multitarget inhibition.

One area of particular interest is the potential application of this compound in oncology research. Preliminary studies have suggested that the triazolopyridine scaffold may interfere with key signaling pathways involved in cancer cell proliferation and survival. By targeting multiple enzymes and receptors simultaneously, this compound could offer a more comprehensive approach to cancer treatment compared to traditional single-target therapies.

The alkyl chain component of (2-Methylpentan-3-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine hydrochloride also contributes to its pharmacological properties. Alkyl chains are known to influence membrane permeability and binding affinity, making them crucial factors in drug design. By optimizing the length and branching pattern of the alkyl chain, researchers can fine-tune the pharmacokinetic profile of the compound.

In addition to its potential therapeutic applications, this compound may also find utility in other areas such as agrochemicals and material science. The unique structural features of (2-Methylpentan-3-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine hydrochloride make it a versatile building block for synthesizing more complex molecules with diverse functionalities.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds more efficiently than ever before. These advancements are crucial for enabling the rapid discovery and development of novel bioactive molecules.

Evaluation of the pharmacological activity of (2-Methylpentan-3-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine hydrochloride has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit several key enzymes involved in cancer progression. Furthermore，its interaction with specific receptors has been shown to modulate inflammatory responses and cell signaling pathways.

The potential benefits of this compound extend beyond its direct biological effects. Its unique structural features make it an attractive candidate for structure-based drug design，where computational methods are used to predict how a molecule will interact with its target。This approach allows researchers to optimize the compound’s properties before moving into costly and time-consuming experimental trials。

In conclusion，(2-Methylpentan-3-ylyl)({[1，2，4}triazolo{4，3—a}pyridin—3—ylmethyl})amine hydrochloride (CAS No 1258640—15—1) represents a significant advancement in pharmaceutical chemistry。Its unique structural features，combined with promising biological activities，make it a valuable candidate for further investigation。As research continues to uncover new therapeutic applications，this compound holds great promise for improving human health and well-being。